Cas no 2418666-96-1 (3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418666-96-1
• MF: C₁₈H₂₅NO₄Si
• MW: 347.480906248093
• CID: 6032543
• PubChem ID: 165770717
• Update Time: 2025-05-20

3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418666-96-1
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• EN300-7544271
• 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid

• Inchi： 1S/C18H25NO4Si/c1-18(2,3)23-17(22)19(4)15-11-13(8-9-24(5,6)7)10-14(12-15)16(20)21/h10-12H,1-7H3,(H,20,21)
• InChI Key： ITJGIEGHHFOYOR-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=CC(C(=O)O)=CC(=C1)N(C)C(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 347.15528481g/mol
• Monoisotopic Mass: 347.15528481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid

Comprehensive Overview of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418666-96-1)

3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418666-96-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and material science. This compound, often abbreviated for convenience, features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a methylamino moiety, and a trimethylsilyl (TMS)-protected ethynyl group. These structural attributes make it a versatile intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and advanced materials.

The Boc group in this compound is a cornerstone in peptide synthesis and organic chemistry, widely recognized for its ability to protect amines during multi-step reactions. Meanwhile, the TMS-ethynyl group offers exceptional reactivity in cross-coupling reactions, such as Sonogashira coupling, which is pivotal in creating carbon-carbon bonds. Researchers and chemists frequently search for "Boc-protected amines" or "TMS-ethynyl applications" to explore its synthetic utility, reflecting its relevance in modern chemical research.

In the context of current trends, the demand for high-purity intermediates like CAS No. 2418666-96-1 has surged due to the growing emphasis on precision medicine and targeted drug delivery systems. This compound’s role in constructing bioconjugates or small-molecule inhibitors aligns with the industry’s shift toward personalized therapeutics. Additionally, its potential in click chemistry—a technique popularized by Nobel Prize-winning research—further elevates its status as a valuable building block.

From an SEO perspective, queries such as "buy 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid" or "CAS 2418666-96-1 suppliers" highlight the commercial interest in this compound. Manufacturers and suppliers often emphasize its high yield, scalability, and compatibility with green chemistry principles to cater to environmentally conscious buyers. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards.

Beyond pharmaceuticals, CAS No. 2418666-96-1 finds applications in material science, particularly in the design of organic semiconductors and conductive polymers. Its ethynyl linkage enables the construction of extended π-conjugated systems, which are critical for optoelectronic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

In summary, 3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-[2-(trimethylsilyl)ethynyl]benzoic acid represents a fusion of innovation and practicality. Its structural complexity and functional diversity make it indispensable in cutting-edge research, while its commercial availability ensures accessibility for laboratories worldwide. As scientific inquiries evolve, this compound will likely remain at the forefront of synthetic chemistry, driven by its adaptability and alignment with global research priorities.